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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

Despite its classification as a chemical intermediate, detailed applications of 3,4-diethylhexane
in specific organic synthesis protocols are not extensively documented in publicly available

scientific literature. Its primary roles are identified within the industrial sectors of fuels,

lubricants, and as a non-polar solvent.

This application note summarizes the known properties and generalized applications of 3,4-
diethylhexane and explores its theoretical potential in organic synthesis based on the

reactivity of branched alkanes. Due to a lack of specific experimental data, detailed protocols

and quantitative tables for its use in synthesis cannot be provided at this time.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,4-diethylhexane is presented in

Table 1. These properties underpin its use as a non-polar solvent and inform its behavior in

chemical reactions.
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Property Value Reference

Molecular Formula C₁₀H₂₂ [1]

Molecular Weight 142.28 g/mol [1]

Boiling Point 162 °C [1]

Melting Point -53.99 °C [1]

Density 0.75 g/cm³ [1]

Refractive Index 1.4190-1.4210 [1]

Flash Point 85.8 °C [1]

Established Industrial Applications
The predominant industrial applications of 3,4-diethylhexane include:

Fuel Component: Utilized as a component in gasoline formulations, where its hydrocarbon

nature contributes to the overall energy content.[1]

Lubricant Base Oil: Its chemical stability and low volatility make it suitable as a base oil in the

production of lubricants for engines and machinery.[1]

Solvent: Due to its ability to dissolve a wide range of non-polar substances, it is used as a

solvent in various industrial processes, including extractions and purifications.[1]

Polymers and Plastics: It is mentioned as a potential monomer or component in the

production of plastics and polymers, although specific examples are not detailed.[1]

Potential Applications in Organic Synthesis
While specific protocols are not readily available, the chemical nature of 3,4-diethylhexane as

a branched alkane suggests its potential utility in several areas of organic synthesis.

As a Non-Polar, Inert Solvent
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Given its physical properties, 3,4-diethylhexane can serve as a high-boiling, non-polar, aprotic

solvent. Such solvents are crucial for reactions involving organometallic reagents or other

moisture-sensitive and highly reactive species.[2][3][4][5][6] The general workflow for selecting

a non-polar solvent is outlined in Figure 1.
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Figure 1. Logical workflow for the selection of a non-polar solvent like 3,4-diethylhexane in

organic synthesis.
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Substrate in Free-Radical Reactions
Alkanes are known to undergo free-radical halogenation.[7][8][9] In the presence of UV light or

a radical initiator, 3,4-diethylhexane could be halogenated to produce a mixture of

halogenated isomers. This reaction would open pathways to further functionalization. The

general mechanism for free-radical halogenation is depicted in Figure 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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